1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine
• InChI: InChI=1S/C12H18FN/c1-12(2,3)8-11(14)9-5-4-6-10(13)7-9/h4-7,11H,8,14H2,1-3H3
• InChI Key: PBSGCXWYLNHKGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C1=CC(=CC=C1)F)N

Description

1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine is a fluorinated tertiary amine featuring a 3-fluorophenyl group attached to a branched butan-1-amine backbone. The fluorine atom at the meta position on the aromatic ring and the bulky 3,3-dimethylbutyl chain confer distinct electronic and steric properties, making it a candidate for pharmacological studies. Its molecular formula is C₁₂H₁₈FN, with a molar mass of 195.28 g/mol. The compound’s unique structure enhances lipophilicity and metabolic stability, critical for central nervous system (CNS) drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine typically involves the reaction of 3-fluorobenzaldehyde with a suitable amine precursor under controlled conditions. One common method is the reductive amination of 3-fluorobenzaldehyde with 3,3-dimethylbutan-1-amine using a reducing agent such as sodium triacetoxyborohydride. The reaction is usually carried out in an organic solvent like methanol or ethanol at room temperature.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques like chromatography may also be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles under specific conditions.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological receptors and enzymes.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group can enhance binding affinity and specificity, while the amine group can participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Positional Isomers of Fluorophenyl Substitution

1-(4-Fluorophenyl)-3,3-dimethylbutan-1-amine

• Structure : Fluorine at the para position on the phenyl ring.
• Properties : The para-fluorine enhances electronic effects, increasing binding affinity to serotonin and dopamine receptors compared to the meta isomer. It exhibits a logP of 3.2 , indicating moderate lipophilicity .
• Biological Activity : Studied for mood regulation due to its interaction with neurotransmitter transporters .

1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

• Structure : Fluorine at the ortho position; hydrochloride salt improves solubility.
• Properties : Steric hindrance from the ortho-fluorine reduces receptor binding efficiency but increases selectivity for GABAergic pathways. Molecular weight: 231.74 g/mol .
• Biological Activity : Investigated for anxiolytic effects, with lower off-target activity compared to the meta isomer .

Halogen-Substituted Analogs

1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine

• Structure : Chlorine replaces fluorine at the para position.
• Properties : Chlorine’s larger atomic radius increases steric bulk, reducing blood-brain barrier penetration (logP: 3.8 ).
• Biological Activity : Lower CNS activity but higher hepatic stability, making it suitable for peripheral targets .

1-(3,4-Difluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

• Structure : Difluoro substitution at 3,4-positions.
• Properties: Enhanced electron-withdrawing effects improve binding to monoamine oxidases (MAOs). Molecular weight: 249.75 g/mol .

Substituent Variations on the Amine Backbone

1-(3-Fluorophenyl)-3-methylbutan-1-amine

• Structure : Lacks one methyl group on the butanamine chain.
• Properties : Reduced steric hindrance increases conformational flexibility, improving interaction with ion channels. logP: 2.9 .
• Biological Activity : Explored as a voltage-gated sodium channel modulator .

Trifluoromethyl and Heterocyclic Analogs

1-(3-(Trifluoromethyl)phenyl)-3,3-dimethylbutan-1-amine

• Structure : Trifluoromethyl group replaces fluorine.
• Properties : Strong electron-withdrawing effects and higher lipophilicity (logP: 4.1 ) enhance CNS penetration but increase metabolic liability .

1-(3-Fluorophenyl)-4,5-dihydro-1H-pyrazol-3-amine

• Structure : Pyrazole core replaces butanamine.
• Properties : Planar heterocycle alters binding kinetics; logP: 2.5 .
• Biological Activity: Targets adenosine receptors, with applications in cardiovascular research .

Key Data Table: Structural and Functional Comparison

Compound Name	Substituent Position	Molecular Formula	logP	Key Biological Target	Notable Activity
1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine	3-Fluoro	C₁₂H₁₈FN	3.0	Serotonin transporters	Antidepressant candidate
1-(4-Fluorophenyl)-3,3-dimethylbutan-1-amine	4-Fluoro	C₁₂H₁₈FN	3.2	Dopamine receptors	Mood regulation
1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine HCl	2-Fluoro	C₁₂H₁₉ClFN	2.8	GABA-A receptors	Anxiolytic effects
1-(3,4-Difluorophenyl)-3,3-dimethylbutan-1-amine HCl	3,4-Difluoro	C₁₂H₁₈ClF₂N	3.5	MAO-B	Neuroprotection
1-(3-(Trifluoromethyl)phenyl)-3,3-dimethylbutan-1-amine	3-CF₃	C₁₃H₁₈F₃N	4.1	Norepinephrine transporters	Antidepressant

Research Findings and Implications

• Positional Isomerism : Meta-fluorine optimizes a balance between electronic effects and steric bulk, favoring CNS penetration and receptor engagement .
• Halogen Effects : Fluorine’s small size and high electronegativity improve metabolic stability over chlorine/bromine analogs, which suffer from faster hepatic clearance .
• Backbone Modifications : The 3,3-dimethylbutyl chain is critical for reducing oxidative metabolism, extending half-life in vivo compared to linear analogs .

Biological Activity

1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Molecular Formula : C12H16FN
• Molecular Weight : Approximately 195.26 g/mol
• Structural Features : The presence of a fluorinated phenyl group enhances lipophilicity and may influence biological interactions.

The biological activity of 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The fluorine atom on the phenyl ring may enhance binding affinity through hydrophobic interactions, while the amine group can participate in hydrogen bonding.

Key Mechanisms:

• Receptor Modulation : The compound may act as a modulator for neurotransmitter receptors, potentially influencing pathways related to mood and cognition.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit certain enzymes involved in metabolic pathways, thereby affecting physiological responses.

Pharmacological Effects

1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine has been investigated for several pharmacological effects:

• Antidepressant Activity : Research indicates potential antidepressant-like effects in animal models, suggesting modulation of serotonin and norepinephrine pathways.
• Analgesic Properties : The compound has shown promise in reducing pain responses in preclinical studies.

Effect	Study Reference	Findings
Antidepressant		Significant reduction in depressive behaviors in rodent models.
Analgesic		Decreased pain sensitivity compared to control groups.

Study 1: Antidepressant-Like Effects

In a controlled study involving rodents, 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine was administered over a period of two weeks. Behavioral assessments indicated a marked improvement in depressive-like symptoms compared to untreated controls. The study highlighted the compound's potential to modulate neurotransmitter levels effectively.

Study 2: Analgesic Efficacy

Another study focused on the analgesic properties of the compound. Rodents were subjected to pain-inducing stimuli following administration of varying doses of 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine. Results showed a dose-dependent decrease in pain responses, supporting its potential use in pain management therapies.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine, it is beneficial to compare it with similar compounds:

Compound	Structural Difference	Biological Activity
1-(4-Fluorophenyl)-3,3-dimethylbutan-1-amine	Fluorine at para position	Similar antidepressant effects
1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine	Fluorine at ortho position	Reduced binding affinity